Calcium phytate
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Overview
Description
Complexing agent for removal of traces of heavy metal ions. It acts also as a hypocalcemic agent.
Scientific Research Applications
- Phytate is a potent inhibitor of calcium salt crystallization in biological fluids, which is useful in the treatment of calcium oxalate renal lithiasis (Grases & Costa-Bauzá, 1999).
- It can also inhibit brushite and hydroxyapatite crystallization, potentially preventing dental calculus formation (Grases et al., 2009).
- Phytate has shown to reduce age-related cardiovascular calcification in rats, suggesting its potential in treating similar human conditions (Grases et al., 2008).
- Dietary phytate treatment significantly reduced age-related aorta calcification (Grases et al., 2008).
- Phytate has a role in blocking the development of pathological calcifications, inhibiting calcium salt crystallization (Grases & Costa-Bauzá, 2019).
- It can improve lipid and carbohydrate metabolism, potentially playing a role in the treatment/prevention of macrovascular and microvascular diabetes complications (Pujol et al., 2023).
- Phytate acts as a crystallization inhibitor in urine and intrapapillary tissue, showing potential for preventing renal calculi formation (Grases et al., 2007).
Properties
{ "Design of the Synthesis Pathway": "Calcium phytate can be synthesized by reacting phytic acid with calcium hydroxide.", "Starting Materials": [ "Phytic acid", "Calcium hydroxide" ], "Reaction": [ "Dissolve phytic acid in water", "Add calcium hydroxide to the solution", "Stir the mixture for several hours", "Filter the resulting precipitate", "Wash the precipitate with water", "Dry the product at low temperature" ] } | |
CAS No. |
76466-13-2 |
Molecular Formula |
C6H6Ca5MgO24P6 |
Molecular Weight |
872.6 g/mol |
IUPAC Name |
pentacalcium;magnesium;(2,3,4,5,6-pentaphosphonatooxycyclohexyl) phosphate |
InChI |
InChI=1S/C6H18O24P6.5Ca.Mg/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15;;;;;;/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);;;;;;/q;6*+2/p-12 |
InChI Key |
HYZKUQIQEQQXOQ-UHFFFAOYSA-B |
SMILES |
C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
Canonical SMILES |
C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-].[Mg+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
Color/Form |
Free flowing white powder |
physical_description |
White solid; [Hawley] White powder; [MSDSonline] |
solubility |
Slightyl sol in water |
Origin of Product |
United States |
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